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Compound of Interest

Calcium 2-0xo0-3-
Compound Name:
phenylpropanoate

cat. No.: B1588136

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium 2-oxo0-3-phenylpropanoate, also known as calcium phenylpyruvate, is an organic
salt that has garnered significant interest in the fields of organic synthesis and medicinal
chemistry. As the calcium salt of phenylpyruvic acid, it serves as a key intermediate and
precursor in the synthesis of a variety of valuable organic molecules, most notably the essential
amino acid L-phenylalanine and its derivatives. Its bifunctional nature, possessing both a
carboxylate and a keto group, allows for a range of chemical transformations, making it a
versatile building block in the synthesis of pharmaceuticals and other bioactive compounds.
This technical guide provides a comprehensive overview of the synthesis, properties, and
applications of Calcium 2-oxo0-3-phenylpropanoate as a precursor in organic synthesis, with
a focus on quantitative data, detailed experimental protocols, and relevant biological pathways.

Chemical and Physical Properties

Calcium 2-oxo0-3-phenylpropanoate is a white to off-white crystalline powder. A summary of
its key chemical and physical properties is presented in the table below.
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Property Value Reference
CAS Number 51828-93-4 [1]
Molecular Formula C1sH14CaOs [2]
Molecular Weight 366.38 g/mol [2]
Appearance White to off-white powder [3]
Melting Point 172°C (decomposes) [3]
Solubility Soluble in water [3]

Spectroscopic Data

The structural elucidation of Calcium 2-oxo-3-phenylpropanoate is typically achieved through
a combination of spectroscopic techniques. While a dedicated, comprehensive spectral
analysis of the calcium salt is not readily available in the literature, the following tables
summarize the expected and reported spectral data for the phenylpyruvate anion, which is the
core component of the salt.

Table 1: Representative *H NMR Spectral Data for the Phenylpyruvate Anion (Data based on
experimental spectra of the parent acid, phenylpyruvic acid)

Chemical Shift (8) ppm Multiplicity Assighment

7.18-7.75 Multiplet Aromatic protons (CeHs-)
6.38 Singlet Enol proton (=CH-)

412 Singlet Methylene protons (-CHz-)

Table 2: Key IR Absorption Bands for Phenylpyruvic Acid
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Wavenumber (cm~?) Functional Group Assignment
~1700 C=0 stretch (ketone and carboxylic acid)
3000-2500 O-H stretch (carboxylic acid)

1600, 1495, 1450 C=C stretch (aromatic ring)

Experimental Protocols
Synthesis of Phenylpyruvic Acid (Precursor)

The most common precursor for the synthesis of Calcium 2-oxo-3-phenylpropanoate is
phenylpyruvic acid. A reliable method for its preparation is the hydrolysis of a-
acetaminocinnamic acid.

Reaction:
a-Acetaminocinnamic acid + H20 --(HCI, A)--> Phenylpyruvic acid + Acetic acid + NH4Cl
Procedure:

e In a 500-mL flask equipped with a reflux condenser, combine 10 g (0.05 mole) of a-
acetaminocinnamic acid and 200 mL of 1 N hydrochloric acid.

e Heat the mixture to boiling and maintain reflux for 3 hours.
« If any oily droplets separate, filter the hot solution.

« Allow the filtrate to cool to room temperature, and then place it in a refrigerator for several
hours to facilitate crystallization.

¢ Collect the crystals of phenylpyruvic acid by vacuum filtration on a Bichner funnel and wash
with a small amount of ice-cold water.

o Extract the combined filtrate and washings with four 50-mL portions of ether.

o Evaporate the ether from the combined extracts at room temperature, and finally in a
vacuum desiccator.
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o Combine the residue from the ether extract with the first crop of crystals and dry in a vacuum
desiccator over calcium chloride and potassium hydroxide.

Yield: 7.2-7.7 g (88-94%)

Synthesis of Calcium 2-oxo0-3-phenylpropanoate

The synthesis of the calcium salt is typically achieved through a direct neutralization reaction
between phenylpyruvic acid and a calcium base.

Reaction:
2 CoHsOs3 + Ca(OH)2 - Ca(CoH703)2 + 2 H20
Procedure:

e Dissolve 10.0 g (0.061 mol) of phenylpyruvic acid in 100 mL of ethanol in a 250-mL beaker
with stirring.

 In a separate beaker, prepare a suspension of 2.26 g (0.0305 mol) of calcium hydroxide in
50 mL of water.

o Slowly add the calcium hydroxide suspension to the ethanolic solution of phenylpyruvic acid
with continuous stirring.

o A white precipitate of Calcium 2-oxo-3-phenylpropanoate will form.
o Continue stirring the mixture at room temperature for 1 hour to ensure complete reaction.

¢ Collect the precipitate by vacuum filtration and wash with two 20-mL portions of ethanol
followed by two 20-mL portions of diethyl ether.

Dry the product in a vacuum oven at 50°C to a constant weight.

Yield: Approximately 85-90%.

Application in Synthesis: Reductive Amination to DL-
Phenylalanine
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Calcium 2-oxo0-3-phenylpropanoate is a valuable precursor for the synthesis of phenylalanine
via reductive amination.

Reaction:
Ca(CoH70s3)2 + 2 NH3 + 2 H2 --(Pd/C)--> 2 C9oH11NO2 + Ca(OH)2

Procedure:

In a high-pressure reactor, suspend 5.0 g of Calcium 2-oxo-3-phenylpropanoate and 0.5 g
of 5% Pd/C catalyst in 100 mL of aqueous ammonia (28%).

o Seal the reactor and purge with nitrogen gas, followed by hydrogen gas.
e Pressurize the reactor with hydrogen to 1.0 MPa.
e Heat the mixture to 55°C and stir vigorously for 3 hours.

 After cooling to room temperature, carefully vent the reactor and filter the reaction mixture to
remove the catalyst.

 Acidify the filtrate with 6 M HCI to a pH of approximately 6 to precipitate the DL-
phenylalanine.

Collect the product by filtration, wash with cold water, and dry under vacuum.

Yield: >95%

Role in Biological Pathways and Signaling

Phenylpyruvic acid, the conjugate acid of the 2-oxo-3-phenylpropanoate anion, is a key
metabolite in the phenylalanine metabolic pathway. In healthy individuals, the majority of
dietary phenylalanine is converted to tyrosine by the enzyme phenylalanine hydroxylase.
However, in the genetic disorder phenylketonuria (PKU), this enzyme is deficient, leading to the
accumulation of phenylalanine and its subsequent transamination to phenylpyruvic acid.[4] The
buildup of phenylpyruvic acid and its metabolites is neurotoxic and leads to the severe
symptoms associated with untreated PKU.
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Phenylalanine metabolism in healthy individuals and in Phenylketonuria (PKU).

Recent research has also implicated phenylpyruvate in inflammatory signaling pathways. It has
been shown to enhance the activation of the NLRP3 (NOD-, LRR- and pyrin domain-containing
protein 3) inflammasome in macrophages.[5] The NLRP3 inflammasome is a multiprotein
complex that plays a crucial role in the innate immune response by activating caspase-1, which
in turn processes pro-inflammatory cytokines like IL-13 and IL-18. The proposed mechanism
involves phenylpyruvate entering macrophages and promoting the stability of the NLRP3
protein, leading to a persistent pro-inflammatory state.[5]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1588136?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC10439185/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10439185/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
Phenylpyruvate

Increases stability of

NLRP3 Protein Pro-Caspase-1

Oligomerization

NLRP3 Inflammasome
(Assembled Complex)

ctivation

Gctive Caspase-l]

Cleavage

Pro-IL-1p3
IL-18
(Pro-inflammatory Cytokine)

Click to download full resolution via product page

Proposed mechanism of Phenylpyruvate-mediated NLRP3 inflammasome activation.

Conclusion

Calcium 2-oxo0-3-phenylpropanoate is a valuable and versatile precursor in organic
synthesis. Its straightforward synthesis from phenylpyruvic acid and its efficient conversion to
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L-phenylalanine and other derivatives make it an important compound for the pharmaceutical
and nutraceutical industries. The connection of its parent acid to significant biological
pathways, such as phenylalanine metabolism and inflammatory signaling, underscores its
relevance in drug discovery and development. The experimental protocols and data presented
in this guide provide a solid foundation for researchers and scientists working with this
important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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